N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide
Overview
Description
N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide, also known as BPEA, is a chemical compound that has been widely used in scientific research due to its unique properties. BPEA belongs to the class of amides and is a derivative of 2-(2-bromo-4-ethylphenoxy) acetic acid.
Mechanism of Action
The mechanism of action of N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide is not fully understood. However, it is believed to act as a ligand and bind to specific receptors in the body. This binding can lead to a cascade of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases such as Alzheimer's and Parkinson's. N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide has also been shown to have antitumor activity, which may make it useful in the treatment of cancer.
Advantages and Limitations for Lab Experiments
N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable under normal laboratory conditions. However, N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It is also relatively expensive compared to other compounds.
Future Directions
There are several future directions for the research on N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide. One area of interest is the development of new metal complexes using N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide as a ligand. These complexes could have potential applications in catalysis, sensing, and imaging. Another area of interest is the development of new organic semiconductors using N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide as a building block. These semiconductors could have potential applications in electronic devices such as solar cells and transistors. Additionally, further research is needed to fully understand the mechanism of action of N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide and its potential applications in the treatment of various diseases.
Scientific Research Applications
N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide has been widely used in scientific research due to its unique properties. It has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis, sensing, and imaging. N-2-biphenylyl-2-(2-bromo-4-ethylphenoxy)acetamide has also been used as a building block in the synthesis of organic semiconductors, which have potential applications in electronic devices such as solar cells and transistors.
properties
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N-(2-phenylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20BrNO2/c1-2-16-12-13-21(19(23)14-16)26-15-22(25)24-20-11-7-6-10-18(20)17-8-4-3-5-9-17/h3-14H,2,15H2,1H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIIFSSNBOJACKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C3=CC=CC=C3)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(biphenyl-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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